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Compound of Interest

Tetrakis(ethylmethylamino)zirconiu
Compound Name:
m

Cat. No. B1143060

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for
Tetrakis(ethylmethylamino)zirconium (TEMAZ), a precursor used in various research and
manufacturing applications, including the deposition of zirconium oxide thin films. Due to its
reactive nature, strict adherence to safety procedures is paramount to ensure the well-being of
laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Classification

Tetrakis(ethylmethylamino)zirconium is classified as a hazardous material with multiple risk
factors. Understanding these hazards is the foundation of safe handling.

o Flammability: It is a highly flammable liquid and vapor.[1][2] Vapors can form explosive
mixtures with air.[2]

o Water Reactivity: TEMAZ reacts violently with water, releasing flammable gases that may
ignite spontaneously.[1][2]

o Health Hazards: It is harmful if swallowed and causes skin irritation and serious eye damage.
[1] It may also cause respiratory irritation.[1][2]
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The Globally Harmonized System (GHS) classification is summarized below:

Hazard Class Category

Hazard Statement

Flammable Liquids 2

H225: Highly flammable liquid
and vapour.[1][2]

Substances and mixtures
which in contact with water 1

emit flammable gases

H260: In contact with water
releases flammable gases
which may ignite

spontaneously.

Skin Corrosion/Irritation 2

H315: Causes skin irritation.[1]
[2]

Serious Eye Damage/Eye

H318/H319: Causes serious

o 1/2A o
Irritation eye damage/irritation.[1][2]
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
L irritation.[1][2]
tract irritation)
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.

Physical and Chemical Properties

A summary of the key physical and chemical properties of

Tetrakis(ethylmethylamino)zirconium is provided in the table below.
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Property Value

Molecular Formula C12H32N4zr[1][3]

Molecular Weight 323.63 g/mol [1][2][3]

Appearance Light yellow or colorless liquid[1][4]
Boiling Point 81 °C @ 0.1 mmHg[1][2][3][4][5][6]
Density 1.049 g/mL at 25 °C[3][5][6]

N Soluble in non-polar solvents (e.g., petroleum
Solubility , i .
ether, dichloromethane); insoluble in water.

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents.
Handling:

« Inert Atmosphere: Handle and store under an inert gas such as argon or nitrogen.[1][2][5][7]
Protect from moisture at all times.[1][5][7]

e Ventilation: Use only in a well-ventilated area, preferably in a fume hood.[1][2][5][8]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[21[5][71[8] No smoking.[1][2][5][7][8]

» Electrostatic Discharge: Take precautionary measures against static discharge.[1][2][5][8]
Use non-sparking tools.[1][2][5][8] Ground and bond container and receiving equipment.[1][2]

(510718l

o Personal Contact: Avoid contact with skin and eyes.[1][2][5][8] Avoid breathing vapors or
mist.[1][2][5][8]

Storage:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[2][5]
Containers that have been opened must be carefully resealed and kept upright to prevent
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leakage.[2]

e Incompatible Materials: Never allow the product to come into contact with water during
storage.[2] Store away from strong oxidizing agents.

o Conditions: Store in a cool, dry place.[9]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling
Tetrakis(ethylmethylamino)zirconium.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[5][8]
 Skin Protection:

o Gloves: Handle with chemical-impermeable gloves (e.g., neoprene or nitrile rubber).[1][2]
[5][8] Gloves must be inspected prior to use.[1][2][5]

o Clothing: Wear fire/flame resistant and impervious clothing.[1][2][5]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge (e.g., combination organic vapor - amine gas).

[1I[2][5](8]

Emergency Procedures

First-Aid Measures:

 Inhalation: Move the person into fresh air.[1][10] If breathing is difficult, give oxygen.[1] If not
breathing, give artificial respiration and seek immediate medical attention.[1][10]

o Skin Contact: Immediately take off all contaminated clothing.[1][5] Rinse the affected area
with plenty of water.[1][5] If skin irritation occurs, get medical advice.[5][7][10]

o Eye Contact: Rinse cautiously with water for several minutes.[1][2][10] Remove contact
lenses if present and easy to do.[2][10] Continue rinsing and seek immediate medical
attention.[1][2]
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 Ingestion: Do NOT induce vomiting.[1][2] Rinse mouth with water and seek immediate
medical attention.[1][2] Never give anything by mouth to an unconscious person.[1][2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
Do not use water.[2]

» Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[1][2]

(8]
Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[1][5] Ensure adequate ventilation.
[1][2][5] Remove all sources of ignition.[1][2][5] Avoid breathing vapors and contact with the
material.[1][2][5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1][2] Do not
let the product enter drains.[1][2]

o Containment and Cleanup: Absorb with inert material and place in a suitable, closed
container for disposal.[9]

Stability and Reactivity
o Reactivity: Reacts violently with water.[2]

e Chemical Stability: Stable under recommended storage conditions (in an inert atmosphere).

[2]
» Conditions to Avoid: Moisture and exposure to air.

e Incompatible Materials: Water, strong oxidizing agents.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling
Tetrakis(ethylmethylamino)zirconium, from preparation to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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